Erucamide
Erucamide
13-Docosenamide is the amide of docosenoic acid. It was first identified in the cerebrospinal fluid of sleep-deprived cats. It has also been detected in the cerebrospinal fluid of rats and humans. 13-Docosenamide causes reduced mobility and slightly lessened awareness in rats, whereas 9-octadecenamide induces physiological sleep.
Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
Erucamide is a migratory additive that is commonly placed in polyolefin films to reduce their coefficient of friction (COF), a good attribute for high speed packaging operations.
Erucamide is a primary fatty amide resulting from the formal condensation of the carboxy group of erucic acid with ammonia. It is commonly used as a slip additive in the plastic manufacturing industry. It has a role as a human metabolite, a rat metabolite, a mammalian metabolite, a plant metabolite and an EC 3.1.1.7 (acetylcholinesterase) inhibitor. It derives from an erucic acid.
Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
Erucamide is a migratory additive that is commonly placed in polyolefin films to reduce their coefficient of friction (COF), a good attribute for high speed packaging operations.
Erucamide is a primary fatty amide resulting from the formal condensation of the carboxy group of erucic acid with ammonia. It is commonly used as a slip additive in the plastic manufacturing industry. It has a role as a human metabolite, a rat metabolite, a mammalian metabolite, a plant metabolite and an EC 3.1.1.7 (acetylcholinesterase) inhibitor. It derives from an erucic acid.
Brand Name:
Vulcanchem
CAS No.:
112-84-5
VCID:
VC21031310
InChI:
InChI=1S/C22H43NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h9-10H,2-8,11-21H2,1H3,(H2,23,24)/b10-9-
SMILES:
CCCCCCCCC=CCCCCCCCCCCCC(=O)N
Molecular Formula:
C22H43NO
Molecular Weight:
337.6 g/mol
Erucamide
CAS No.: 112-84-5
Cat. No.: VC21031310
Molecular Formula: C22H43NO
Molecular Weight: 337.6 g/mol
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Specification
| Description | 13-Docosenamide is the amide of docosenoic acid. It was first identified in the cerebrospinal fluid of sleep-deprived cats. It has also been detected in the cerebrospinal fluid of rats and humans. 13-Docosenamide causes reduced mobility and slightly lessened awareness in rats, whereas 9-octadecenamide induces physiological sleep. Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards Erucamide is a migratory additive that is commonly placed in polyolefin films to reduce their coefficient of friction (COF), a good attribute for high speed packaging operations. Erucamide is a primary fatty amide resulting from the formal condensation of the carboxy group of erucic acid with ammonia. It is commonly used as a slip additive in the plastic manufacturing industry. It has a role as a human metabolite, a rat metabolite, a mammalian metabolite, a plant metabolite and an EC 3.1.1.7 (acetylcholinesterase) inhibitor. It derives from an erucic acid. |
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| CAS No. | 112-84-5 |
| Molecular Formula | C22H43NO |
| Molecular Weight | 337.6 g/mol |
| IUPAC Name | (Z)-docos-13-enamide |
| Standard InChI | InChI=1S/C22H43NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h9-10H,2-8,11-21H2,1H3,(H2,23,24)/b10-9- |
| Standard InChI Key | UAUDZVJPLUQNMU-KTKRTIGZSA-N |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCCCCCC(=O)N |
| SMILES | CCCCCCCCC=CCCCCCCCCCCCC(=O)N |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCCCCCC(=O)N |
| Appearance | Assay:≥98%A crystalline solid |
| Colorform | SOLID |
| Melting Point | 77.5 °C 75-80 °C |
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